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Introduction

Disodium pamoate, the salt of pamoic acid, is a widely used counterion in the pharmaceutical
industry to form sparingly soluble salts with active pharmaceutical ingredients (APIs), thereby
enabling the development of long-acting injectable and other sustained-release formulations. A
simple, rapid, and cost-effective analytical method is essential for the quantitative determination
of disodium pamoate in bulk drug substances and pharmaceutical dosage forms. Ultraviolet-
Visible (UV-Vis) spectrophotometry offers a straightforward and reliable method for this
purpose. This application note provides a detailed protocol for the analysis of disodium
pamoate using UV-Vis spectrophotometry, including method validation parameters.

Principle

The method is based on the measurement of the absorbance of a disodium pamoate solution
in a suitable solvent. The quantification is achieved by applying the Beer-Lambert law, which
states that the absorbance of a solution is directly proportional to the concentration of the
analyte at a specific wavelength. The wavelength of maximum absorbance (Amax) for the
pamoate ion is utilized for the measurement to ensure maximum sensitivity.
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Data Presentation

A summary of the typical validation parameters for the UV-Vis spectrophotometric analysis of
disodium pamoate is presented in Table 1.

Table 1. Summary of UV-Vis Spectrophotometric Method Validation Parameters for Disodium

Pamoate Analysis
Parameter Typical Performance Characteristics
Wavelength of Maximum Absorbance (Amax) ~288 nm
Linearity Range 1-20 pg/mL
Correlation Coefficient (R?) > 0.995[1]
Accuracy (% Recovery) 97.0 - 103.0%[1]
Precision (% RSD) < 3.0%][1]
Limit of Detection (LOD) In the pg/mL range[1]
Limit of Quantification (LOQ) In the pg/mL range[1]
Specificity Moderate (potential for interference from other

UV-absorbing compounds)[1]

Experimental Protocols

1. Materials and Equipment

» Disodium Pamoate Reference Standard
o Methanol (HPLC grade or equivalent)

» Deionized Water

o UV-Vis Spectrophotometer (dual beam)

e Quartz cuvettes (1 cm path length)
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Calibrated analytical balance

Volumetric flasks (Class A)

Pipettes (Class A)

. Preparation of Standard Stock Solution (100 pg/mL)

Accurately weigh approximately 10 mg of Disodium Pamoate Reference Standard.

Transfer the weighed standard into a 100 mL volumetric flask.

Dissolve the standard in approximately 50 mL of methanol.

Sonicate for 5 minutes to ensure complete dissolution.

Bring the solution to volume with methanol and mix thoroughly.

. Preparation of Working Standard Solutions

Prepare a series of working standard solutions by diluting the standard stock solution with
methanol.

For a linearity range of 1-20 ug/mL, pipette 0.1, 0.2, 0.5, 1.0, 1.5, and 2.0 mL of the standard
stock solution into separate 10 mL volumetric flasks.

Dilute to volume with methanol and mix well to obtain concentrations of 1, 2, 5, 10, 15, and
20 pg/mL, respectively.

. Preparation of Sample Solution

Accurately weigh a quantity of the test sample equivalent to about 10 mg of disodium
pamoate.

Transfer it to a 100 mL volumetric flask.

Add approximately 70 mL of methanol and sonicate for 15 minutes to ensure complete
extraction.
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 Allow the solution to cool to room temperature and dilute to volume with methanol. Mix well.

o Filter the solution through a 0.45 pum nylon syringe filter, discarding the first few milliliters of
the filtrate.

» Dilute an appropriate aliquot of the filtered solution with methanol to obtain a final
concentration within the linearity range (e.g., 10 pg/mL).

5. Spectrophotometric Measurement
o Set the UV-Vis spectrophotometer to scan a wavelength range of 400 nm to 200 nm.
o Use methanol as the blank.

» Record the UV spectrum of a working standard solution (e.g., 10 pg/mL) to determine the
wavelength of maximum absorbance (Amax). The Amax for the pamoate ion is expected to
be around 288 nm.[1]

e Set the instrument to measure the absorbance at the determined Amax.
» Measure the absorbance of all working standard solutions and the sample solution.
6. Data Analysis

 Linearity: Plot a calibration curve of absorbance versus concentration for the working
standard solutions. Perform a linear regression analysis and determine the correlation
coefficient (R?), which should be > 0.995.[1]

e Quantification: Determine the concentration of disodium pamoate in the sample solution
using the equation of the line from the calibration curve.

o Calculate the amount of disodium pamoate in the test sample, taking into account the
dilutions made.

Visualizations
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Caption: Experimental workflow for UV-Vis analysis of disodium pamoate.
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Caption: Logical relationship of the analytical method validation process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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